Cas no 2223031-58-9 (2-Bromo-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester)

• Product Name: 2-Bromo-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester
• CAS No: 2223031-58-9
• MF: C₁₅H₁₈BBrN₂O₂
• MW: 349.030622959137
• CID: 6812323
• PubChem ID: 133551493
• Update Time: 2025-03-04

2-Bromo-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester
• CS-31242
• 2223031-58-9

• Inchi： 1S/C15H18BBrN2O2/c1-14(2)15(3,4)21-16(20-14)12-7-6-11(10-13(12)17)19-9-5-8-18-19/h5-10H,1-4H3
• InChI Key： KIVHHEJSKHUHIJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1B1OC(C)(C)C(C)(C)O1)N1C=CC=N1

Computed Properties

• Exact Mass: 348.06447Da
• Monoisotopic Mass: 348.06447Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų